Cas no 1093193-29-3 (tert-butyl 4-ethynylpyrazole-1-carboxylate)

tert-butyl 4-ethynylpyrazole-1-carboxylate structure
1093193-29-3 structure
Product Name:tert-butyl 4-ethynylpyrazole-1-carboxylate
CAS No:1093193-29-3
MF:C10H12N2O2
MW:192.214482307434
MDL:MFCD16293741
CID:1080514
PubChem ID:45382264
Update Time:2025-04-20

tert-butyl 4-ethynylpyrazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 4-ethynyl-1H-pyrazole-1-carboxylate
    • 2-Methyl-2-propanyl 4-ethynyl-1H-pyrazole-1-carboxylate
    • tert-butyl 4-ethynylpyrazole-1-carboxylate
    • tert-butyl4-ethynyl-1H-pyrazole-1-carboxylate
    • C77753
    • CS-W004475
    • CJMALPDNJCWQAQ-UHFFFAOYSA-N
    • 1093193-29-3
    • 1-Boc-4-ethynyl-1H-pyrazole
    • 1-Boc-4-ethynylpyrazole
    • SCHEMBL3015524
    • DA-47938
    • PS-11390
    • AB93447
    • EN300-2720544
    • AKOS022618023
    • SY275573
    • MFCD16293741
    • MDL: MFCD16293741
    • Inchi: 1S/C10H12N2O2/c1-5-8-6-11-12(7-8)9(13)14-10(2,3)4/h1,6-7H,2-4H3
    • InChI Key: CJMALPDNJCWQAQ-UHFFFAOYSA-N
    • SMILES: O(C(N1C=C(C#C)C=N1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 192.089877630g/mol
  • Monoisotopic Mass: 192.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 44.1Ų

tert-butyl 4-ethynylpyrazole-1-carboxylate Pricemore >>

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